Arachidonyl-coa

Arachidonoyl-CoA is the biologically active thioester of arachidonic acid and Coenzyme A, serving as the obligate acyl donor in the Lands' cycle of membrane phospholipid remodeling. In procurement and assay design, this pre-activated molecule is critical for directly evaluating lysophospholipid acyltransferases (LPLATs), such as MBOAT7 and LPCAT3, without the confounding variables of upstream enzymatic activation. By providing a standardized, highly pure substrate, Arachidonoyl-CoA ensures reproducible kinetic profiling, precise critical micelle concentration (CMC) control, and accurate modeling of eicosanoid precursor pathways in pharmaceutical screening and fundamental lipidomic research [1].

Procuring free arachidonic acid as a cost-saving substitute fundamentally compromises acyltransferase assays, as it requires in situ activation by acyl-CoA synthetases (e.g., ACSL4) along with ATP and free CoA. This multi-component dependency introduces rate-limiting kinetic bottlenecks and batch-to-batch variability that obscure downstream enzyme activity. Conversely, substituting with more common, less expensive acyl-CoAs like Oleoyl-CoA or Palmitoyl-CoA fails due to strict enzyme-substrate structural recognition. Key remodeling enzymes like MBOAT7 possess specific binding pockets that require the highly kinked, polyunsaturated structure of the arachidonoyl chain; using monounsaturated analogs results in drastically reduced binding affinity and catalytic rates, leading to false negatives in inhibitor screening and lipid remodeling models [1].

MBOAT7/LPIAT1 Catalytic Efficiency

In assays measuring 1-acyl-glycerophosphorylinositol (1-acyl-GPI) acyltransferase activity (mediated by MBOAT7), Arachidonoyl-CoA demonstrates a highly specialized substrate preference compared to monounsaturated analogs. The enzyme exhibits a Michaelis constant (Km) of 1.3 μM for Arachidonoyl-CoA, whereas the acylation rate using Arachidonoyl-CoA is 2 to 6 times higher than when using Oleoyl-CoA or Linoleoyl-CoA under optimal conditions [1].

Ensures maximum signal-to-noise ratio and accurate kinetic modeling when screening MBOAT7 inhibitors for liver disease and metabolic research.

PPARα High-Affinity Ligand Binding

While free fatty acids are often assumed to be the primary ligands for peroxisome proliferator-activated receptors (PPARs), acyl-CoA thioesters exhibit significantly stronger binding. In competitive fluorescence binding assays, Arachidonoyl-CoA binds to PPARα with a dissociation constant (Kd) of 16 ± 1 nM. This represents an exceptionally high affinity compared to free unesterified fatty acids, which typically require much higher concentrations to achieve receptor saturation, making the CoA-ester form vastly superior for precise receptor characterization [1].

Validates the use of the CoA-esterified form for accurate characterization of intracellular PPARα activation and lipid signaling.

LPCAT3 Screening Without ACSL Lag

When evaluating Lysophosphatidylcholine acyltransferase 3 (LPCAT3) activity, utilizing pre-synthesized Arachidonoyl-CoA isolates the transacylation step from the upstream thioesterification process. Assays relying on free arachidonic acid require the auxiliary enzyme acyl-CoA synthetase (ACSL), ATP, and CoA, which introduces a kinetic lag and limits the Vmax to the rate of the synthetase. Direct procurement and use of Arachidonoyl-CoA bypasses this bottleneck, allowing precise, single-variable measurement of LPCAT3's preference for incorporating arachidonate into phosphatidylcholine [1].

Essential for robust, reproducible high-throughput screening of LPCAT3 inhibitors without interference from upstream synthetase variables.

MBOAT7 Inhibitor Screening

Because Arachidonoyl-CoA provides a 2–6x higher acylation rate than monounsaturated analogs, it is the definitive substrate for screening MBOAT7 (LPIAT1) inhibitors in the context of non-alcoholic fatty liver disease (NAFLD) and fibrosis research. Its use ensures that assay signals are robust and directly reflect the enzyme's physiological preference for polyunsaturated acyl-chains [1].

LPCAT3 Kinetic Profiling and Lipidomics

In studies targeting the Lands' cycle and membrane lipid remodeling, pre-synthesized Arachidonoyl-CoA allows researchers to bypass ACSL-dependent activation steps. This makes it the optimal reagent for precise kinetic profiling of LPCAT3 and for use as a reliable acyl donor in mass spectrometry-based lipidomics evaluating phosphatidylcholine enrichment [2].

PPARα Binding Assays

Given its exceptionally high binding affinity (Kd = 16 nM), Arachidonoyl-CoA is highly recommended for in vitro binding assays and structural biology studies evaluating PPARα activation. It provides a more physiologically relevant, highly stable, and potent ligand model than free arachidonic acid for understanding intracellular lipid signaling [3].